Ethyl 3-[4-[[3-[Boc(methyl)amino]propyl](methyl)amino]phenyl]propanoate

• Molecular Formula: C21H34N2O4
• Molecular Weight: 378.5 g/mol
• IUPAC Name: ethyl 3-[4-[methyl-[3-[methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]propyl]amino]phenyl]propanoate
• InChI: InChI=1S/C21H34N2O4/c1-7-26-19(24)14-11-17-9-12-18(13-10-17)22(5)15-8-16-23(6)20(25)27-21(2,3)4/h9-10,12-13H,7-8,11,14-16H2,1-6H3
• InChI Key: BYXOYAAWZSATGB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCC1=CC=C(C=C1)N(C)CCCN(C)C(=O)OC(C)(C)C

Description

MFCD31735705 is a chemical compound with significant interest in various scientific fields due to its unique properties and potential applications. This compound is known for its stability and reactivity, making it a valuable subject for research in chemistry, biology, medicine, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of MFCD31735705 involves several steps, typically starting with the preparation of intermediate compounds. The reaction conditions often include specific temperatures, pressures, and the use of catalysts to facilitate the reactions. For instance, the preparation of a triazolo ring compound methanesulfonate crystal form involves a series of reactions under controlled conditions to ensure the desired crystal form is obtained .

Industrial Production Methods

Industrial production of MFCD31735705 requires scalable and efficient methods. The preparation method mentioned above is simple and suitable for large-scale production, ensuring good solubility and stability of the compound . This makes it feasible for industrial applications where large quantities of the compound are needed.

Chemical Reactions Analysis

Types of Reactions

MFCD31735705 undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound’s properties and enhancing its applications.

Common Reagents and Conditions

Common reagents used in reactions involving MFCD31735705 include oxidizing agents, reducing agents, and various catalysts. The reaction conditions, such as temperature and pressure, are carefully controlled to achieve the desired outcomes.

Major Products Formed

The major products formed from reactions involving MFCD31735705 depend on the specific reagents and conditions used. These products are often intermediates or final compounds with enhanced properties for specific applications.

Scientific Research Applications

MFCD31735705 has a wide range of applications in scientific research:

Chemistry: It is used as a precursor in the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including its interactions with biological molecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use in drug development.

Industry: MFCD31735705 is used in the production of various industrial chemicals and materials, benefiting from its stability and reactivity

Mechanism of Action

The mechanism of action of MFCD31735705 involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the context in which the compound is used. For example, it may act as an inhibitor or activator of certain enzymes or receptors, influencing cellular processes .

Comparison with Similar Compounds

Similar Compounds

Compounds similar to MFCD31735705 include other triazolo ring compounds and methanesulfonate derivatives. These compounds share structural similarities and may exhibit similar reactivity and applications .

Uniqueness

What sets MFCD31735705 apart from similar compounds is its specific combination of stability, reactivity, and solubility. These properties make it particularly valuable for certain applications where other compounds may not perform as well.

Conclusion

MFCD31735705 is a versatile compound with significant potential in various scientific fields. Its unique properties and wide range of applications make it a valuable subject for ongoing research and industrial use. Understanding its preparation methods, chemical reactions, and mechanism of action can help unlock new possibilities for its use in chemistry, biology, medicine, and industry.